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Compound of Interest

Compound Name: 1,3-Dichloropropene

Cat. No.: B154105

Technical Support Center: 1,3-Dichloropropene
Application Equipment

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals utilizing 1,3-
Dichloropropene application equipment in their experiments.

Troubleshooting Guides

This section provides solutions to common issues encountered during the application of 1,3-
Dichloropropene.

Issue: Inconsistent or No Flow of 1,3-Dichloropropene
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Possible Cause

Troubleshooting Steps

Clogged Nozzles or Screens

1. Safely depressurize and drain the system. 2.
Remove nozzles and screens. 3. Clean with a
soft brush and a suitable cleaning agent. Never
use a wire or sharp object to clean nozzles as
this can damage the orifice. 4. Flush the system

with clean water before reinstalling.

Air Lock in the Pump or Lines

1. Open the pump's bleed valve or loosen a
fitting on the discharge side to release trapped
air until a steady stream of liquid is observed.[1]
2. Ensure all fittings on the suction line are tight

to prevent air from entering the system.[2]

Blocked Suction Line

1. Check the suction strainer for debris and
clean if necessary.[2] 2. Inspect the suction

hose for kinks, collapses, or internal damage.

Empty Supply Tank

1. Visually inspect the fumigant level in the

supply tank. 2. Refill the tank if necessary.

Pump Malfunction

1. Verify that the pump is receiving power.[3] 2.
Check for worn or damaged pump seals or

diaphragms and replace if needed.

Issue: Pressure Fluctuations or Inability to Maintain Pressure
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Possible Cause

Troubleshooting Steps

Worn or Damaged Pressure Regulator

1. Inspect the pressure regulator for leaks or
visible damage. 2. If a significant amount of
liquid is flowing back into the tank through the
overflow line, the regulator seats may be worn

and require replacement.[2]

Leaks in Hoses or Fittings

1. Visually inspect all hoses and fittings for drips
or sprays of 1,3-Dichloropropene while the
system is under low pressure. 2. Tighten or

replace any leaking components.

Inconsistent Pump Speed (for powered pumps)

1. Ensure the power source (e.qg., tractor PTO,
engine) is operating at a constant and correct
speed. 2. Check belts and chains for proper

tension and wear.

Pulsation Damper Failure (if equipped)

1. Inspect the pulsation damper for leaks or loss
of charge. 2. Recharge or replace the damper

according to the manufacturer's instructions.

Issue: Inaccurate Application Rate
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Possible Cause Troubleshooting Steps

1. Calibrate the ground speed of the application
Incorrect Ground Speed vehicle over a known distance. 2. Maintain a

consistent speed during application.

1. Verify that the installed nozzles are the
correct size for the target application rate,
) pressure, and speed. 2. Inspect nozzles for
Incorrect Nozzle Size or Worn Nozzles ) )
signs of wear (e.g., distorted spray pattern,
increased flow rate) and replace as a set if

necessary.

1. Calibrate the pressure gauge to ensure it is
) providing an accurate reading. 2. Set the
Incorrect Pressure Setting ] ] o
pressure according to the calibrated application

rate.

1. The flow of 1,3-Dichloropropene will differ
from that of water due to its higher specific
) gravity.[4] 2. Use a correction factor to adjust the
Flow Meter Not Calibrated for 1,3- ) ] i
) flow meter reading. The correction factor is

Dichloropropene a )
calculated as 1 / V(specific gravity of 1,3-
Dichloropropene).[4] The specific gravity of 1,3-

Dichloropropene is approximately 1.218.[4]

Frequently Asked Questions (FAQSs)

Q1: How often should I calibrate my 1,3-Dichloropropene application equipment?

Al: Calibration should be performed at the beginning of each season, when changing the
application rate, when changing to a different formulation of 1,3-Dichloropropene, and after
replacing or servicing any major components of the application system (e.g., pump, nozzles,
controller). It is also good practice to periodically check the calibration during the application
season.

Q2: What personal protective equipment (PPE) should be worn during calibration and
maintenance?
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A2: Always consult the pesticide label and Safety Data Sheet (SDS) for specific PPE
requirements. Generally, this will include chemical-resistant gloves, coveralls over long-sleeved
shirt and long pants, chemical-resistant footwear plus socks, and protective eyewear. A
respirator may also be required.

Q3: How should I clean the application equipment after using 1,3-Dichloropropene?

A3: Thoroughly flush the entire system with a cleaning solution recommended for chlorinated
solvents. A triple-rinse procedure is often recommended. Dispose of the rinsate according to
the pesticide label directions and local regulations. After cleaning, flush the system with new
motor oil or a 50% motor oil/diesel oil mixture before storing to prevent corrosion.[5]

Q4: What materials should my equipment's seals and O-rings be made of for compatibility with
1,3-Dichloropropene?

A4: 1,3-Dichloropropene can degrade many common rubber materials.[6] It is recommended
to use seals and O-rings made of FKM (Viton®) for improved chemical resistance.[6]

Q5: How do I calculate the target application rate for my experiment?

A5: The application rate is typically specified in pounds of active ingredient per acre. The
maximum allowable application rate for 1,3-Dichloropropene is 332 Ibs. of active ingredient
per acre.[7] To calculate the gallons per acre of a formulated product, you will need to know the
pounds of 1,3-Dichloropropene per gallon of the product. An "Application Factor" may also
need to be considered based on the geographic location, month, and application method
(shallow, deep, or drip) which adjusts the total pounds applied.[1][8]

Data Presentation

Table 1: Material Compatibility for 1,3-Dichloropropene Application Equipment Components
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Component

Recommended Material

Rationale

Seals, O-rings, Gaskets

FKM (Viton®)

High resistance to degradation
from chlorinated hydrocarbons

like 1,3-Dichloropropene.[6]

Check manufacturer's

Must be rated for handling

Hoses ) ) )
chemical resistance chart chlorinated solvents.
Tanks Stainless Steel, Polyethylene Good chemical resistance.
Stainless Steel, Hardened Resistant to corrosion and
Nozzles

Stainless Steel

abrasion.

Table 2: Key Parameters for Calculating 1,3-Dichloropropene Application Rate

Parameter

Description

Value/Formula

Maximum Application Rate

The maximum allowable
amount of 1,3-Dichloropropene

active ingredient per acre.

332 Ibs/acre[7]

Application Factor (AF)

A multiplier that adjusts the
total pounds of 1,3-D applied
based on environmental and

application variables.

Varies by location, month, and
application method (e.g.,

shallow vs. deep injection).[1]

[8]

Flow Meter Correction Factor

Adjusts a water-calibrated flow
meter for the specific gravity of

1,3-Dichloropropene.

1/ V(Specific Gravity of 1,3-D)
[4]

Specific Gravity of 1,3-

Dichloropropene

The ratio of the density of 1,3-
Dichloropropene to the density

of water.

~1.218[4]

Experimental Protocols

Protocol 1: Calibration of a Soil Injection Applicator for 1,3-Dichloropropene

© 2025 BenchChem. All rights reserved.

6/13

Tech Support


https://www.marcorubber.com/chemical-compatibility/DICHLOROPROPENE
https://www.benchchem.com/product/b154105?utm_src=pdf-body
http://www.kernag.com/ep/forms/kern-telone-conditions-10-01-2013.pdf
https://www.cdpr.ca.gov/wp-content/uploads/2024/11/2490-appl_facto_memo.pdf
https://www.countyofglenn.net/sites/default/files/Agriculture/Grower_Handouts/1-3-DICHLORPROPENETELONEPERMITCONDITIONS.pdf
https://journals.flvc.org/edis/article/download/120571/119007
https://journals.flvc.org/edis/article/download/120571/119007
https://www.benchchem.com/product/b154105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Objective: To accurately determine the application rate in gallons per acre (GPA) of the 1,3-
Dichloropropene formulation.

Materials:

e Application equipment (tractor and injector rig)

o Water for initial calibration

o Measuring tape (at least 100 feet)

e Stopwatch

» Graduated collection containers for each nozzle

 Calculator

o Personal Protective Equipment (PPE) as specified on the product label
Methodology:

e Pre-Calibration Check:

[¢]

Thoroughly clean the entire application system.

[¢]

Check all hoses and fittings for leaks.

[e]

Ensure all nozzles are the same type and size and are clean.

o

Fill the spray tank with a known volume of water.
o Determine Ground Speed:
o Measure a known distance in the field where the application will occur (e.g., 200 feet).

o Record the time it takes for the application equipment to travel this distance at the
intended operating speed.

o Repeat this measurement at least twice and calculate the average time.
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o Calculate the speed in miles per hour (MPH) using the formula: Speed (MPH) = (Distance
(ft) / Time (sec)) * (3600 / 5280)

e Determine Nozzle Flow Rate:
o With the applicator stationary, bring the pump to the desired operating pressure.
o Place a collection container under each nozzle.
o Simultaneously start the stopwatch and open the valves to the nozzles.
o Collect the output from each nozzle for a set amount of time (e.g., 30 seconds).
o Measure the volume of water collected from each nozzle.

o Calculate the flow rate in gallons per minute (GPM) for each nozzle: Flow Rate (GPM) =
(Volume collected (ounces) / Time (sec)) * (60 / 128)

o The flow rate for each nozzle should not deviate by more than 5-10% from the average of
all nozzles. Replace any nozzles that are outside this range.

o Calculate Application Rate (GPA):

o Use the following formula to calculate the application rate in gallons per acre: GPA = (GPM
per nozzle * 5940) / (MPH * W) Where:

GPM = Average gallons per minute from a single nozzle

5940 = A constant for converting units

MPH = Ground speed in miles per hour

W = Shank spacing in inches
¢ Adjust and Re-Calibrate:

o If the calculated GPA is not the desired rate, make adjustments to the pressure or ground
speed. Note that changing pressure will have a smaller effect on the application rate than
changing speed.
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o Repeat the calibration process until the desired application rate is achieved.

o Correction for 1,3-Dichloropropene:

o When using a flow meter calibrated with water, apply the correction factor for the specific
gravity of 1,3-Dichloropropene to ensure accurate measurement of the fumigant.[4]

Visualizations
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Issue: Inconsistent or No Flow
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Caption: Troubleshooting workflow for inconsistent or no fumigant flow.
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Caption: Workflow for calibrating 1,3-Dichloropropene application equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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